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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1H-Indole-3-thiol

CAS No.: 480-94-4

Cat. No.: S772781

A High-Yielding Synthetic Route

The following method, detailed by LookChem, is reported to provide 89.0% yield [1].

Synthetic Route [1]:

e Reagents: indole, iodine, thiourea, potassium iodide

¢ Solvent: methanol

¢ Reaction Conditions: 20 °C for 2 hours, followed by treatment with sodium hydroxide at 80 °C for 0.5
hours

The general workflow for this one-pot synthesis can be visualized as follows:
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(Start: Indole)

Step 1: Reaction
20 °C, 2 hours

Step 2: Hydrolysis
NaOH, 80 °C, 0.5h

Click to download full resolution via product page

Chemical Property and Sourcing Information

The table below summarizes key data for the compound and its synthesis [1].
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Property Value

CAS Number 480-94-4
Molecular Formula CsH7NS
Molecular Weight 149.216 g/mol
Melting Point 97-100°C
Reported Purity 94% - 97%
Reported Yield 89.0%

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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